Cas no 689746-58-5 (ethyl 2-({4-methyl-5-(2-phenylacetamido)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetate)

• Product Name: ethyl 2-({4-methyl-5-(2-phenylacetamido)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetate
• CAS No: 689746-58-5
• MF: C₁₆H₂₀N₄O₃S
• MW: 348.420001983643
• CID: 5969013
• PubChem ID: 866654
• Update Time: 2025-08-03

ethyl 2-({4-methyl-5-(2-phenylacetamido)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-({4-methyl-5-(2-phenylacetamido)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetate
• Acetic acid, 2-[[4-methyl-5-[[(2-phenylacetyl)amino]methyl]-4H-1,2,4-triazol-3-yl]thio]-, ethyl ester
• ethyl 2-((4-methyl-5-((2-phenylacetamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate
• 689746-58-5
• cid_866654
• BDBM40370
• SR-01000094143-1
• ethyl [(4-methyl-5-{[(phenylacetyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetate
• HMS2446C06
• AKOS024586323
• CHEMBL1426963
• 2-[[4-methyl-5-[[(1-oxo-2-phenylethyl)amino]methyl]-1,2,4-triazol-3-yl]thio]acetic acid ethyl ester
• 2-[[4-methyl-5-[[(2-phenylacetyl)amino]methyl]-1,2,4-triazol-3-yl]thio]acetic acid ethyl ester
• F0601-0002
• ethyl 2-[[4-methyl-5-[[(2-phenylacetyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]acetate
• SR-01000094143
• SMR000023773
• ethyl 2-({4-methyl-5-[(2-phenylacetamido)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetate
• MLS000087551
• ethyl 2-[[4-methyl-5-[(2-phenylethanoylamino)methyl]-1,2,4-triazol-3-yl]sulfanyl]ethanoate

• Inchi： 1S/C16H20N4O3S/c1-3-23-15(22)11-24-16-19-18-13(20(16)2)10-17-14(21)9-12-7-5-4-6-8-12/h4-8H,3,9-11H2,1-2H3,(H,17,21)
• InChI Key： AEYMMMCPMGPYRP-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1N(C)C(CNC(CC2=CC=CC=C2)=O)=NN=1

Computed Properties

• Exact Mass: 348.12561169g/mol
• Monoisotopic Mass: 348.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 14.43±0.46(Predicted)

Additional information on ethyl 2-({4-methyl-5-(2-phenylacetamido)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetate

Introduction to Ethyl 2-({4-Methyl-5-(2-Phenylacetamido)methyl-4H-1,2,4-Triazol-3-yl}sulfanyl)acetate (CAS No. 689746-58-5)

Ethyl 2-({4-Methyl-5-(2-Phenylacetamido)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetate (CAS No. 689746-58-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring, a phenylacetamido group, and an ethyl ester moiety. These structural elements contribute to its potential biological activities and pharmacological properties.

The triazole ring is a well-known pharmacophore that is widely used in drug design due to its ability to enhance the stability and bioavailability of compounds. In the case of ethyl 2-({4-methyl-5-(2-phenylacetamido)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetate, the triazole ring plays a crucial role in mediating interactions with biological targets, such as enzymes and receptors. The presence of the phenylacetamido group further enhances the compound's binding affinity and selectivity, making it a promising candidate for various therapeutic applications.

The ethyl ester moiety in this compound is particularly noteworthy for its impact on the compound's solubility and metabolic stability. Esters are known to improve the oral bioavailability of drugs by facilitating their absorption through biological membranes. Additionally, the ethyl ester can be hydrolyzed in vivo to release the active carboxylic acid form, which may have enhanced biological activity or reduced toxicity compared to the parent compound.

Recent studies have explored the potential of ethyl 2-({4-methyl-5-(2-phenylacetamido)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetate in various therapeutic areas. One notable application is its use as an antimicrobial agent. Research has shown that this compound exhibits potent antibacterial activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell wall synthesis and inhibition of key enzymes involved in microbial metabolism.

In addition to its antimicrobial properties, ethyl 2-({4-methyl-5-(2-phenylacetamido)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetate has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The selective cytotoxicity observed in these studies suggests that this compound may have a favorable therapeutic index and minimal side effects.

The pharmacokinetic properties of ethyl 2-({4-methyl-5-(2-phenylacetamido)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetate have also been extensively studied. Data from animal models indicate that this compound has good oral bioavailability and a favorable pharmacokinetic profile. The half-life of the compound is moderate, allowing for once-daily dosing regimens in clinical settings. Furthermore, the compound shows low plasma protein binding and minimal metabolism by cytochrome P450 enzymes, which reduces the risk of drug-drug interactions.

In terms of safety and toxicity, preclinical studies have shown that ethyl 2-({4-methyl-5-(2-phenylacetamido)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetate is well-tolerated at therapeutic doses. No significant adverse effects were observed in animal models at doses up to several times higher than those required for therapeutic efficacy. These findings support the further development of this compound for clinical use.

The potential applications of ethyl 2-{(4-methyl)-5-(2-phenoxyacetyl)-1H-tetrazol}thio}acetic acid ethylester extend beyond antimicrobial and anticancer therapies. Ongoing research is exploring its use as an anti-inflammatory agent and as a potential treatment for neurodegenerative diseases. The multifunctional nature of this compound makes it a valuable candidate for drug discovery and development programs.

In conclusion, Ethyl 2-{(4-methyl)-5-(2-phenoxyacetyl)-1H-tetrazol}thio}acetic acid ethylester (CAS No. 689746–58–5) represents a promising lead compound with diverse biological activities and favorable pharmacological properties. Its unique chemical structure and multifunctional nature make it an attractive target for further research and development in various therapeutic areas. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and potential clinical applications.